Cas no 33641-89-3 (Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-)

Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)- structure
33641-89-3 structure
Product Name:Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-
CAS No:33641-89-3
MF:C12H18O
MW:178.270723819733
CID:1459153
Update Time:2024-08-23

Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-
    • 1-Ethoxy-2-methyl-4-(1-methylethyl)benzene
    • Inchi: 1S/C12H18O/c1-5-13-12-7-6-11(9(2)3)8-10(12)4/h6-9H,5H2,1-4H3
    • InChI Key: JRLDRERIHMGQNM-UHFFFAOYSA-N
    • SMILES: CCOC1C(C)=CC(C(C)C)=CC=1

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Density: 0.908±0.06 g/cm3(Predicted)
  • Boiling Point: 239.7±19.0 °C(Predicted)
  • PSA: 9.23
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